Cas no 2197804-51-4 (N-(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide)

• Product Name: N-(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide
• CAS No: 2197804-51-4
• MF: C₁₉H₁₇ClN₂O₃
• MW: 356.802883863449
• CID: 6274040
• PubChem ID: 154799578
• Update Time: 2025-06-26

N-(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide Chemical and Physical Properties

Names and Identifiers

• Z817910630
• 2197804-51-4
• EN300-26608502
• N-(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide

• Inchi： 1S/C19H17ClN2O3/c1-2-17(23)21-13-8-6-12(7-9-13)19(24)22-16-10-11-25-18-14(16)4-3-5-15(18)20/h2-9,16H,1,10-11H2,(H,21,23)(H,22,24)
• InChI Key： YAIHPSKCGHUODM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C1OCCC2NC(C1C=CC(=CC=1)NC(C=C)=O)=O

Computed Properties

• Exact Mass: 356.0927701g/mol
• Monoisotopic Mass: 356.0927701g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 67.4Ų

Additional information on N-(8-chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide

N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide: A Comprehensive Overview

N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide (CAS No. 2197804-51-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features and potential biological activities, holds promise for various therapeutic applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties: The chemical structure of N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide is defined by its aromatic benzopyran core and the propenamido group attached to a benzamide moiety. The presence of the chloro substituent at the 8-position of the benzopyran ring and the propenamido group on the benzamide ring imparts unique physicochemical properties to the molecule. These include solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Synthesis Methods: The synthesis of N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide has been explored through various synthetic routes. One common approach involves the condensation of 8-chloro-3,4-dihydroquinolinone with an appropriate amine followed by reaction with acrylamide. Recent advancements in green chemistry have led to more environmentally friendly methods, such as using catalysts that minimize by-products and reduce energy consumption. These improvements not only enhance the efficiency of the synthesis but also align with sustainable practices in pharmaceutical manufacturing.

Biological Activities: Extensive studies have demonstrated that N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide exhibits a range of biological activities. One of its most notable properties is its potent anti-inflammatory activity. In vitro assays have shown that it effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. Additionally, it has been found to possess antioxidant properties, scavenging free radicals and protecting cells from oxidative stress.

Pharmacological Applications: The anti-inflammatory and antioxidant properties of N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide make it a promising candidate for the treatment of various inflammatory diseases. Preclinical studies have evaluated its efficacy in models of rheumatoid arthritis, inflammatory bowel disease, and neuroinflammation. In these models, it has shown significant therapeutic benefits without causing major side effects. Furthermore, its potential as a neuroprotective agent has been explored in models of Alzheimer's disease and Parkinson's disease, where it has demonstrated the ability to reduce neuroinflammation and improve cognitive function.

Clinical Trials: While preclinical studies have provided encouraging results, further clinical trials are necessary to validate the safety and efficacy of N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(prop-2-enamido)benzamide in human subjects. Several Phase I trials are currently underway to assess its pharmacokinetics and safety profile. Early results from these trials have been positive, with no serious adverse events reported. If these findings are confirmed in larger Phase II and III trials, this compound could potentially be developed into a new class of anti-inflammatory drugs with broad therapeutic applications.

Future Directions: The ongoing research on N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-yl)-4-(propenamido)benzamide is focused on optimizing its pharmacological properties through structure-based drug design. Computational methods such as molecular docking and molecular dynamics simulations are being used to identify key interactions between the compound and its target proteins. These insights will guide the development of more potent and selective analogs with improved therapeutic indices.

In conclusion, N-(8-Chloro-3,4-dihydro-2H-1-benzopyran-4-y)-l)-4-(propenamido)benzamide (CAS No. 2197804–51–4) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further investigation and development into novel therapeutic agents for inflammatory diseases and neurodegenerative disorders.